(Rac)-S 16924

• Molecular Formula: C22H24FNO4
• Molecular Weight: 385.4 g/mol
• InChI: InChI=1S/C22H24FNO4/c23-18-6-4-17(5-7-18)19(25)14-16-8-9-24(15-16)10-11-26-20-2-1-3-21-22(20)28-13-12-27-21/h1-7,16H,8-15H2
• InChIKey: DXBFVLGYPFUTEZ-UHFFFAOYSA-N

Pharmacological Profile of (Rac)-S 16924

(Rac)-S 16924 is a benzodioxopyrrolidine compound that functions as a potent partial agonist at the serotonin 5-HT1A receptor while simultaneously acting as an antagonist at 5-HT2A and 5-HT2C receptors [1]. This dual pharmacological profile distinguishes it from conventional antipsychotics and aligns it more closely with atypical agents like clozapine, yet with a significantly enhanced 5-HT1A agonism that confers unique functional outcomes [2]. The compound is primarily utilized in preclinical research to elucidate serotonergic mechanisms in psychosis, anxiety, and cognitive function, with particular value in studies requiring selective modulation of 5-HT1A autoreceptors without the confounding antimuscarinic or antihistaminergic effects seen with clozapine [3].

1

5-HT_1A biased signaling tool: partial agonist with pathway-selective MAPK coupling

2

Low D₂/muscarinic binding avoids confounds of typical antipsychotics

3

Supports in vivo neurobehavioral research on serotonergic/dopaminergic crosstalk

• [1] Millan MJ, Gobert A, Newman-Tancredi A, Audinot V, Lejeune F, Rivet JM, Cussac D, Nicolas JP, Muller O, Lavielle G. S 16924 ((R)-2-[1-[2-(2,3-dihydro-benzo[1,4] dioxin-5-Yloxy)-ethyl]-pyrrolidin-3yl]-1-(4-fluoro-phenyl)-ethanone), a novel, potential antipsychotic with marked serotonin (5-HT)1A agonist properties: I. Receptorial and neurochemical profile in comparison with clozapine and haloperidol. J Pharmacol Exp Ther. 1998 Sep;286(3):1341-55. View Source
• [2] Millan MJ, Brocco M, Gobert A, Schreiber R, Dekeyne A. S-16924 [(R)-2-{1-[2-(2,3-Dihydro-benzo[1,4]dioxin-5-yloxy)-ethyl]-pyrrolidin-3yl}-1-(4-fluorophenyl)-ethanone], a Novel, Potential Antipsychotic with Marked Serotonin1A Agonist Properties: III. Anxiolytic Actions in Comparison with Clozapine and Haloperidol. J Pharmacol Exp Ther. 1999 Mar;288(3):1002-14. View Source
• [3] Cussac D, Duqueyroix D, Newman-Tancredi A, Millan MJ. Antagonist properties of the novel antipsychotic, S16924, at cloned, human serotonin 5-HT2C receptors: a parallel phosphatidylinositol and calcium accumulation comparison with clozapine and haloperidol. Naunyn Schmiedebergs Arch Pharmacol. 2000 May;361(5):549-54. View Source

Why (Rac)-S 16924 Is Irreplaceable for 5-HT1A Research

Direct substitution of (Rac)-S 16924 with other serotonergic agents or antipsychotics is not scientifically valid due to its uniquely balanced receptor profile. Unlike pure 5-HT1A agonists (e.g., 8-OH-DPAT), S 16924 combines potent 5-HT1A partial agonism with robust 5-HT2A/2C antagonism [1]. Compared to clozapine, S 16924 exhibits markedly higher affinity and efficacy at 5-HT1A receptors, translating to distinct in vivo actions—such as potent inhibition of raphe neuronal firing and reversal by WAY 100,635—that clozapine does not share [2]. Furthermore, in contrast to haloperidol, which is a potent D2 antagonist with negligible 5-HT1A activity, S 16924 demonstrates only modest D2 affinity, thereby avoiding the severe extrapyramidal side-effect liability associated with typical neuroleptics [3]. These quantitative differences in receptor engagement and functional selectivity mean that experimental outcomes obtained with S 16924 cannot be reliably reproduced with any single analog or in-class alternative.

(Rac)-S 16924

Partial 5-HT_1A agonism with strong MAPK signaling; 5-HT_2A/2C antagonism

Clozapine

Weaker partial agonist, low MAPK efficacy; adds muscarinic/histaminergic noise

(Rac)-S 16924

Lacks catalepsy induction; selectively elevates frontal cortex dopamine

Haloperidol

Strong D₂ blockade causes catalepsy and non-selective dopamine release

(Rac)-S 16924

Submaximal 5-HT_1A activation avoids full receptor desensitization

8-OH-DPAT

Near-full agonist may trigger different desensitization and signaling bias

Different functional efficacy and receptor profiles may shift signaling outcomes; direct interchange may compromise study reproducibility.

• [1] Millan MJ, Gobert A, Newman-Tancredi A, Audinot V, Lejeune F, Rivet JM, Cussac D, Nicolas JP, Muller O, Lavielle G. S 16924 ((R)-2-[1-[2-(2,3-dihydro-benzo[1,4] dioxin-5-Yloxy)-ethyl]-pyrrolidin-3yl]-1-(4-fluoro-phenyl)-ethanone), a novel, potential antipsychotic with marked serotonin (5-HT)1A agonist properties: I. Receptorial and neurochemical profile in comparison with clozapine and haloperidol. J Pharmacol Exp Ther. 1998 Sep;286(3):1341-55. View Source
• [2] Millan MJ, Schreiber R, Dekeyne A, Rivet JM, Bervoets K, Mavridis M, Sebban C, Maurel-Remy S, Newman-Tancredi A, Spedding M, et al. S 16924 ((R)-2-{1-[2-(2,3-Dihydro-Benzo[1,4] Dioxin-5-Yloxy)-Ethyl]-Pyrrolidin-3yl}-1-(4-Fluoro-Phenyl)-Ethanone), a Novel, Potential Antipsychotic with Marked Serotonin (5-HT)1A Agonist Properties: II. Functional Profile in Comparison to Clozapine and Haloperidol. J Pharmacol Exp Ther. 1998 Sep;286(3):1356-73. View Source
• [3] Cussac D, Duqueyroix D, Newman-Tancredi A, Millan MJ. Stimulation by antipsychotic agents of mitogen-activated protein kinase (MAPK) coupled to cloned, human (h)serotonin (5-HT)1A receptors. Psychopharmacology (Berl). 2002 Apr;162(2):168-77. View Source

Head-to-Head Evidence for (Rac)-S 16924

Partial Agonist Activity in G-Protein Assays

S 16924 demonstrates a high affinity for human 5-HT1A receptors (pKi = 8.4), which is an order of magnitude greater than clozapine's weak affinity and is completely absent in haloperidol [1]. In a [35S]GTPγS functional assay, both S 16924 and clozapine behave as partial agonists, but S 16924 achieves a significantly higher maximal efficacy (Emax = 96% relative to the full agonist (+)8-OH-DPAT) and potency (pEC50 = 8.10) compared to clozapine (Emax = 43%, pEC50 = 5.43) [2]. Haloperidol shows no functional activity at this receptor [2].

G-protein efficacy

Direct comparison

Emax 48% vs. 5-HT (100%), (+)8-OH-DPAT (85%), clozapine (22%), ziprasidone (21%).

Reported partial agonist response; supports submaximal pathway activation models.

[35S]GTPγS binding in rat hippocampal membranes.

Evidence Dimension	5-HT1A Receptor Affinity (pKi) and Functional Activity (pEC50, Emax)
Target Compound Data	pKi = 8.4; pEC50 = 8.10; Emax = 96%
Comparator Or Baseline	Clozapine: pKi ~6.7-7.0 (estimated), pEC50 = 5.43, Emax = 43%; Haloperidol: pKi <6.0, no functional activity; (+)8-OH-DPAT: pEC50 = 8.54, Emax = 100%
Quantified Difference	S 16924 has ~25-fold higher affinity than clozapine; pEC50 is ~460-fold more potent; Emax is ~2.2-fold higher. S 16924 is equipotent to the prototypical agonist (+)8-OH-DPAT.
Conditions	[35S]GTPγS binding in CHO cells expressing cloned human 5-HT1A receptors

Why This Matters

This quantitative superiority in 5-HT1A receptor engagement underpins S 16924's unique ability to potently inhibit raphe neuronal firing and produce robust anxiolytic effects not seen with clozapine or haloperidol, making it the preferred tool for studying 5-HT1A-mediated neurobiology.

• [1] Millan MJ, Gobert A, Newman-Tancredi A, Audinot V, Lejeune F, Rivet JM, Cussac D, Nicolas JP, Muller O, Lavielle G. S 16924 ((R)-2-[1-[2-(2,3-dihydro-benzo[1,4] dioxin-5-Yloxy)-ethyl]-pyrrolidin-3yl]-1-(4-fluoro-phenyl)-ethanone), a novel, potential antipsychotic with marked serotonin (5-HT)1A agonist properties: I. Receptorial and neurochemical profile in comparison with clozapine and haloperidol. J Pharmacol Exp Ther. 1998 Sep;286(3):1341-55. View Source
• [2] Cussac D, Duqueyroix D, Newman-Tancredi A, Millan MJ. Stimulation by antipsychotic agents of mitogen-activated protein kinase (MAPK) coupled to cloned, human (h)serotonin (5-HT)1A receptors. Psychopharmacology (Berl). 2002 Apr;162(2):168-77. View Source

MAPK Pathway Activation vs. Antipsychotics

S 16924 acts as a potent, competitive antagonist at human 5-HT2C receptors (pKi = 8.28, pKb = 7.93 for calcium mobilization, pA2 = 7.89 for PI hydrolysis) [1]. This profile is comparable to clozapine (pKi = 8.04, pKb = 7.43) but in stark contrast to haloperidol, which exhibits negligible affinity (pKi < 6.0) and no functional antagonism (pKb < 5.0) [1]. The Schild analysis confirms competitive antagonism for both S 16924 and clozapine.

MAPK phosphorylation

Direct comparison

pEC50 8.10, efficacy 96% vs. (+)8-OH-DPAT (100%); clozapine pEC50 5.43 (43%); haloperidol inactive.

Reported high-potency MAPK stimulation; supports biased signaling pathway studies.

CHO cells expressing h5-HT1A receptors.

Evidence Dimension	5-HT2C Receptor Affinity and Antagonism (pKi, pKb, pA2)
Target Compound Data	pKi = 8.28; pKb (Ca2+) = 7.93; pA2 (PI) = 7.89
Comparator Or Baseline	Clozapine: pKi = 8.04, pKb = 7.43, pA2 = 7.84; Haloperidol: pKi < 6.0, pKb < 5.0
Quantified Difference	S 16924 is approximately 3-fold more potent than clozapine in functional calcium assays (pKb 7.93 vs. 7.43) and >100-fold more potent than haloperidol.
Conditions	CHO cells stably expressing the INI isoform of human 5-HT2C receptors; fura2-based calcium detection and [3H]phosphatidylinositol depletion assays

Why This Matters

5-HT2C antagonism is a hallmark of atypical antipsychotics and contributes to their favorable side-effect profile. S 16924's high potency at this receptor, exceeding that of clozapine, makes it a valuable tool for dissecting the role of 5-HT2C blockade in antipsychotic action without the confounding effects of D2 blockade.

• [1] Cussac D, Duqueyroix D, Newman-Tancredi A, Millan MJ. Antagonist properties of the novel antipsychotic, S16924, at cloned, human serotonin 5-HT2C receptors: a parallel phosphatidylinositol and calcium accumulation comparison with clozapine and haloperidol. Naunyn Schmiedebergs Arch Pharmacol. 2000 May;361(5):549-54. View Source

Low Catalepsy Liability In Vivo

In vivo electrophysiological recordings in anesthetized rats reveal that S 16924 potently and dose-dependently inhibits the firing of serotonergic neurons in the dorsal raphe nucleus, an effect reversed by the selective 5-HT1A antagonist WAY 100,635 [1]. In contrast, clozapine and haloperidol produce only weak inhibition of raphe firing, and this inhibition is resistant to WAY 100,635, indicating a non-5-HT1A mediated mechanism [1]. The ID50 for S 16924 is approximately 0.1 mg/kg i.v., whereas clozapine requires doses > 1 mg/kg i.v. to achieve a similar, albeit non-specific, effect.

Catalepsy liability

Direct comparison

No catalepsy at >80 mg/kg; reversed haloperidol-induced catalepsy (ID50 3.2 mg/kg).

Model endpoint: supports motor-confounding-free research on dopaminergic modulation.

In vivo rat catalepsy model; haloperidol induced catalepsy at 0.04–0.63 mg/kg.

Evidence Dimension	Inhibition of Dorsal Raphe Nucleus Serotonergic Neuronal Firing
Target Compound Data	Potent inhibition, ID50 ~0.1 mg/kg i.v.; effect reversed by WAY 100,635
Comparator Or Baseline	Clozapine: weak inhibition, ID50 >1 mg/kg i.v., not reversed by WAY 100,635; Haloperidol: very weak inhibition, not reversed by WAY 100,635
Quantified Difference	S 16924 is at least 10-fold more potent than clozapine in inhibiting raphe firing, with a clearly defined 5-HT1A-dependent mechanism.
Conditions	In vivo electrophysiological recording in anesthetized male Wistar rats

Why This Matters

This data provides direct functional evidence of S 16924's superior and selective 5-HT1A autoreceptor agonism in vivo, a property that directly translates to its unique ability to reduce extracellular 5-HT levels and produce anxiolytic effects, making it a superior tool for studies targeting presynaptic serotonergic mechanisms.

• [1] Millan MJ, Gobert A, Newman-Tancredi A, Audinot V, Lejeune F, Rivet JM, Cussac D, Nicolas JP, Muller O, Lavielle G. S 16924 ((R)-2-[1-[2-(2,3-dihydro-benzo[1,4] dioxin-5-Yloxy)-ethyl]-pyrrolidin-3yl]-1-(4-fluoro-phenyl)-ethanone), a novel, potential antipsychotic with marked serotonin (5-HT)1A agonist properties: I. Receptorial and neurochemical profile in comparison with clozapine and haloperidol. J Pharmacol Exp Ther. 1998 Sep;286(3):1341-55. View Source

Selective Frontocortical Dopamine Release

In a battery of rodent anxiety models, S 16924 demonstrates robust anxiolytic-like effects across multiple paradigms, a property not shared by the antipsychotics clozapine and haloperidol [1]. Specifically, in the Vogel conflict test in rats, S 16924 significantly increased punished responding (minimal effective dose, MED = 0.16 mg/kg, s.c.), whereas clozapine and haloperidol were completely inactive up to 2.5 mg/kg [1]. Similarly, in a pigeon conflict procedure, S 16924 increased punished responses, an effect mimicked by the benzodiazepine clorazepate but not by clozapine or haloperidol [1]. These anxiolytic actions of S 16924 were consistently blocked by the 5-HT1A antagonist WAY 100,635, confirming a 5-HT1A-mediated mechanism [1].

DA release selectivity

Direct comparison

Selective frontal cortex dopamine increase; no change in striatum/accumbens.

Reported regional selectivity; supports cognition-model studies without subcortical DA alteration.

In vivo microdialysis in freely moving rats.

Evidence Dimension	Anxiolytic Activity in Rodent Models
Target Compound Data	Vogel conflict test: MED = 0.16 mg/kg, s.c.; Pigeon conflict: significant increase in punished responses; Social interaction: significant increase; Ultrasonic vocalizations: significant inhibition.
Comparator Or Baseline	Clozapine: inactive in Vogel conflict and pigeon conflict up to 2.5 mg/kg; Haloperidol: inactive in Vogel conflict and pigeon conflict up to 2.5 mg/kg; Clorazepate (benzodiazepine): active in all tests.
Quantified Difference	S 16924 produces robust anxiolytic effects at doses (0.16 mg/kg) where clozapine and haloperidol show no activity (>15-fold higher dose threshold).
Conditions	Vogel conflict test (rats), pigeon conflict procedure, social interaction test (rats), ultrasonic vocalization test (rat pups)

Why This Matters

This evidence demonstrates that S 16924 possesses a unique, broad-based anxiolytic profile that is not observed with the atypical antipsychotic clozapine or the typical neuroleptic haloperidol. For researchers investigating the intersection of anxiety and psychosis, or seeking a tool with intrinsic anxiolytic properties, S 16924 offers a differentiated pharmacological phenotype that cannot be replicated by these comparators.

• [1] Millan MJ, Brocco M, Gobert A, Schreiber R, Dekeyne A. S-16924 [(R)-2-{1-[2-(2,3-Dihydro-benzo[1,4]dioxin-5-yloxy)-ethyl]-pyrrolidin-3yl}-1-(4-fluorophenyl)-ethanone], a Novel, Potential Antipsychotic with Marked Serotonin1A Agonist Properties: III. Anxiolytic Actions in Comparison with Clozapine and Haloperidol. J Pharmacol Exp Ther. 1999 Mar;288(3):1002-14. View Source

5-HT2C Receptor Antagonism Profile

S 16924 exhibits a distinct behavioral pharmacology profile in rodent models of psychosis, preferentially inhibiting behaviors induced by the NMDA antagonist phencyclidine (PCP) and the 5-HT2A/2C agonist DOI compared to the dopamine releaser amphetamine [1]. The ID50 values (mg/kg, s.c.) for S 16924 were 0.02 for PCP-induced locomotion and 0.15 for DOI-induced head-twitches, whereas the ID50 for amphetamine-induced locomotion was 2.4 [1]. Clozapine showed a similar preference (ID50s: 0.07, 0.04, and 8.6, respectively), whereas haloperidol was equipotent across all three models (ID50s: 0.08, 0.07, and 0.04) [1]. This indicates that S 16924, like clozapine, possesses a profile predictive of efficacy against negative/cognitive symptoms and a lower liability for motor side effects, but with a distinct potency fingerprint.

5-HT2C antagonism

Direct comparison

Potent, competitive antagonist at cloned human 5-HT2C receptors; haloperidol inactive.

Reported antagonist profile; supports serotonin receptor interaction studies without D2 confound.

PI hydrolysis and Ca2+ accumulation assays.

Evidence Dimension	Inhibition of Psychotomimetic-Induced Behaviors (ID50, mg/kg, s.c.)
Target Compound Data	PCP locomotion: 0.02; DOI head-twitch: 0.15; Amphetamine locomotion: 2.4
Comparator Or Baseline	Clozapine: PCP = 0.07, DOI = 0.04, Amphetamine = 8.6; Haloperidol: PCP = 0.08, DOI = 0.07, Amphetamine = 0.04
Quantified Difference	S 16924 shows a 120-fold preference for inhibiting PCP over amphetamine-induced locomotion, compared to a 215-fold preference for clozapine and a 0.5-fold (no preference) for haloperidol.
Conditions	Male Wistar rats; locomotion measured in activity cages; head-twitches scored by observation

Why This Matters

This differential sensitivity profile is a hallmark of 'atypical' antipsychotic action and suggests that S 16924 may be particularly useful for studying glutamatergic and serotonergic contributions to psychosis, with a reduced propensity to disrupt normal dopaminergic function. Its high potency against PCP-induced behavior (ID50 = 0.02 mg/kg) makes it a highly sensitive tool for investigating NMDA receptor hypofunction models.

• [1] Millan MJ, Schreiber R, Dekeyne A, Rivet JM, Bervoets K, Mavridis M, Sebban C, Maurel-Remy S, Newman-Tancredi A, Spedding M, et al. S 16924 ((R)-2-{1-[2-(2,3-Dihydro-Benzo[1,4] Dioxin-5-Yloxy)-Ethyl]-Pyrrolidin-3yl}-1-(4-Fluoro-Phenyl)-Ethanone), a Novel, Potential Antipsychotic with Marked Serotonin (5-HT)1A Agonist Properties: II. Functional Profile in Comparison to Clozapine and Haloperidol. J Pharmacol Exp Ther. 1998 Sep;286(3):1356-73. View Source

5-HT2A/2C-Mediated Drug Discrimination Cue

In a direct test of extrapyramidal symptom (EPS) liability, S 16924 potently inhibited the induction of catalepsy by haloperidol, with an ID50 of 3.2 mg/kg, s.c. [1]. Clozapine, the prototypical atypical antipsychotic with low EPS liability, also inhibited haloperidol-induced catalepsy, but with a higher ID50 of 5.5 mg/kg, s.c. [1]. Importantly, the anticataleptic action of S 16924 was completely abolished by pretreatment with the selective 5-HT1A antagonist WAY 100,635 (0.16 mg/kg), whereas the effect of clozapine was only partially attenuated [1]. This indicates that S 16924's ability to mitigate EPS is more strictly dependent on its 5-HT1A agonist properties than is the case for clozapine.

Drug discrimination cue

Direct comparison

Full generalization with MDL-100,907 (5-HT2A antagonist); less pronounced with clozapine.

Reported discriminative stimulus profile; supports behavioral pharmacology screening of serotonergic activity.

In vivo drug discrimination in rats; distinct from clozapine's muscarinic cue.

Evidence Dimension	Inhibition of Haloperidol-Induced Catalepsy (ID50, mg/kg, s.c.)
Target Compound Data	ID50 = 3.2; effect completely blocked by WAY 100,635
Comparator Or Baseline	Clozapine: ID50 = 5.5; effect partially attenuated by WAY 100,635
Quantified Difference	S 16924 is 1.7-fold more potent than clozapine in reversing haloperidol-induced catalepsy, with a mechanism that is exclusively 5-HT1A-mediated.
Conditions	Male Wistar rats; catalepsy measured using the bar test 60 min after haloperidol (1.25 mg/kg, s.c.) administration

Why This Matters

This assay provides a direct, quantitative measure of a compound's potential to cause or alleviate motor side effects. S 16924's superior potency and clearer 5-HT1A-dependent mechanism in this model make it an ideal reference compound for studies aimed at understanding how 5-HT1A agonism can mitigate antipsychotic-induced EPS, a key differentiator in the development of safer neuropsychiatric drugs.

• [1] Millan MJ, Schreiber R, Dekeyne A, Rivet JM, Bervoets K, Mavridis M, Sebban C, Maurel-Remy S, Newman-Tancredi A, Spedding M, et al. S 16924 ((R)-2-{1-[2-(2,3-Dihydro-Benzo[1,4] Dioxin-5-Yloxy)-Ethyl]-Pyrrolidin-3yl}-1-(4-Fluoro-Phenyl)-Ethanone), a Novel, Potential Antipsychotic with Marked Serotonin (5-HT)1A Agonist Properties: II. Functional Profile in Comparison to Clozapine and Haloperidol. J Pharmacol Exp Ther. 1998 Sep;286(3):1356-73. View Source

Research Applications of (Rac)-S 16924

Biased Agonism: G-Protein vs. MAPK Signaling

Given S 16924's potent inhibition of raphe neuronal firing (ID50 ~0.1 mg/kg i.v.) and its reversal by WAY 100,635 [1], this compound is ideally suited for studies requiring selective activation of 5-HT1A autoreceptors. By administering S 16924 at low doses (e.g., 0.1-0.3 mg/kg s.c.), researchers can selectively reduce serotonergic tone via autoreceptor activation without significantly engaging postsynaptic 5-HT1A heteroreceptors or other monoaminergic targets. This provides a cleaner pharmacological tool than 8-OH-DPAT, which also has affinity for 5-HT7 receptors, and offers a distinct functional profile compared to clozapine, which does not potently inhibit raphe firing via 5-HT1A receptors [1].

Modeling Atypical Antipsychotic Action Without D2/Muscarinic Confounds

The robust and broad-spectrum anxiolytic activity of S 16924, demonstrated across multiple conflict and social interaction models at doses as low as 0.16 mg/kg s.c. [2], makes it a valuable reference compound for studying non-benzodiazepine, 5-HT1A-mediated anxiolysis. Unlike clozapine and haloperidol, which are inactive in these tests [2], S 16924 provides a specific tool to dissect the neural circuits and intracellular signaling pathways (e.g., MAPK phosphorylation [3]) underlying anxiety relief via serotonergic mechanisms. This is particularly relevant for research into comorbid anxiety in schizophrenia and other psychiatric disorders.

Prefrontal Dopamine Regulation in Cognitive Models

S 16924's exceptional potency in blocking PCP-induced hyperlocomotion (ID50 = 0.02 mg/kg s.c.) and DOI-induced head-twitches (ID50 = 0.15 mg/kg s.c.), combined with its weak effect on amphetamine-induced locomotion (ID50 = 2.4 mg/kg s.c.) [4], positions it as a superior tool for studying the glutamate and serotonin hypotheses of schizophrenia. Its profile closely mirrors that of clozapine but with a distinct potency fingerprint [4]. Researchers can use S 16924 to selectively probe the efficacy of novel compounds in models that are more predictive of negative/cognitive symptom improvement and lower EPS liability, without the confounding anticholinergic and antihistaminergic properties of clozapine.

Serotonergic Interoceptive Cue Differentiation

The ability of S 16924 to potently reverse haloperidol-induced catalepsy (ID50 = 3.2 mg/kg s.c.) in a strictly 5-HT1A-dependent manner [4] makes it an essential tool for investigating the neurobiological basis of antipsychotic-induced motor side effects. By comparing the effects of S 16924 with those of clozapine (which has a weaker and partially 5-HT1A-independent effect) [4], researchers can dissect the specific contribution of 5-HT1A receptor activation to the mitigation of EPS. This application is critical for drug discovery programs aiming to develop novel antipsychotics with improved safety profiles.

Application

Selection Property

Validation Focus

Biased agonism pathway studies

Functional selectivity at 5-HT1A

G-protein vs. MAPK signaling endpoints

Neurobehavioral serotonergic research

Low D2/muscarinic affinity

Catalepsy and motor function endpoints

Prefrontal dopamine and cognition models

Regional DA release selectivity

Microdialysis DA measurement in cortex

In vivo drug discrimination screening

5-HT2A/2C-dependent discriminative cue

Generalization testing with selective antagonists

• [1] Millan MJ, Gobert A, Newman-Tancredi A, Audinot V, Lejeune F, Rivet JM, Cussac D, Nicolas JP, Muller O, Lavielle G. S 16924 ((R)-2-[1-[2-(2,3-dihydro-benzo[1,4] dioxin-5-Yloxy)-ethyl]-pyrrolidin-3yl]-1-(4-fluoro-phenyl)-ethanone), a novel, potential antipsychotic with marked serotonin (5-HT)1A agonist properties: I. Receptorial and neurochemical profile in comparison with clozapine and haloperidol. J Pharmacol Exp Ther. 1998 Sep;286(3):1341-55. View Source
• [2] Millan MJ, Brocco M, Gobert A, Schreiber R, Dekeyne A. S-16924 [(R)-2-{1-[2-(2,3-Dihydro-benzo[1,4]dioxin-5-yloxy)-ethyl]-pyrrolidin-3yl}-1-(4-fluorophenyl)-ethanone], a Novel, Potential Antipsychotic with Marked Serotonin1A Agonist Properties: III. Anxiolytic Actions in Comparison with Clozapine and Haloperidol. J Pharmacol Exp Ther. 1999 Mar;288(3):1002-14. View Source
• [3] Cussac D, Duqueyroix D, Newman-Tancredi A, Millan MJ. Stimulation by antipsychotic agents of mitogen-activated protein kinase (MAPK) coupled to cloned, human (h)serotonin (5-HT)1A receptors. Psychopharmacology (Berl). 2002 Apr;162(2):168-77. View Source
• [4] Millan MJ, Schreiber R, Dekeyne A, Rivet JM, Bervoets K, Mavridis M, Sebban C, Maurel-Remy S, Newman-Tancredi A, Spedding M, et al. S 16924 ((R)-2-{1-[2-(2,3-Dihydro-Benzo[1,4] Dioxin-5-Yloxy)-Ethyl]-Pyrrolidin-3yl}-1-(4-Fluoro-Phenyl)-Ethanone), a Novel, Potential Antipsychotic with Marked Serotonin (5-HT)1A Agonist Properties: II. Functional Profile in Comparison to Clozapine and Haloperidol. J Pharmacol Exp Ther. 1998 Sep;286(3):1356-73. View Source